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Compound of Interest

Compound Name: 9-Methyl-9h-fluoren-9-ol

Cat. No.: B1202907

Technical Guide: 9-Methyl-9H-fluoren-9-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and a
plausible synthetic route for 9-Methyl-9H-fluoren-9-ol, a fluorene derivative of interest in
organic synthesis and medicinal chemistry.

Core Compound Data

The fundamental molecular properties of 9-Methyl-9H-fluoren-9-ol are summarized below.

Property Value Citations
Molecular Formula C14H120 [1112][3]
Molecular Weight 196.25 g/mol [11121[3]
CAS Number 6311-22-4 [1]I2]
IUPAC Name 9-methyl-9H-fluoren-9-ol [2]

9-Hydroxy-9-methyl-9H-
Synonyms [2][4]
fluorene, 9-methylfluoren-9-ol

Experimental Protocols
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The following sections detail a representative experimental protocol for the synthesis and
characterization of 9-Methyl-9H-fluoren-9-ol. The primary synthetic route described is the
Grignard reaction, a classic and reliable method for the formation of tertiary alcohols from
ketones.

Synthesis: Grighard Reaction of 9-Fluorenone

This protocol outlines the synthesis of 9-Methyl-9H-fluoren-9-ol via the addition of a methyl
Grignard reagent to 9-fluorenone.

Materials:

e 9-Fluorenone

e Magnesium turnings

e Methyl iodide (or methyl bromide)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Anhydrous ammonium chloride (NH4Cl) solution (saturated)
e Anhydrous sodium sulfate (Na2S0a4)

« lodine crystal (for initiation)

Standard reflux and extraction glassware (dried)

Procedure:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place
magnesium turnings. Add a small crystal of iodine. A solution of methyl iodide in anhydrous
diethyl ether is added dropwise from the dropping funnel. The reaction is initiated (indicated
by a color change and gentle reflux) and then the remaining methyl iodide solution is added
at a rate to maintain a steady reflux. After the addition is complete, the mixture is refluxed for
an additional 30 minutes to ensure complete formation of methylmagnesium iodide.
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o Reaction with 9-Fluorenone: A solution of 9-fluorenone in anhydrous diethyl ether is added
dropwise to the freshly prepared Grignard reagent at 0°C (ice bath). The reaction mixture is
then allowed to warm to room temperature and stirred for several hours until the reaction is
complete (monitored by TLC).

e Quenching and Work-up: The reaction is carefully quenched by the slow, dropwise addition
of a saturated aqueous solution of ammonium chloride.

o Extraction: The organic layer is separated, and the aqueous layer is extracted twice with
diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
resulting crude solid is purified by recrystallization (e.g., from ethanol/water or hexanes/ethyl
acetate) to yield pure 9-Methyl-9H-fluoren-9-ol.

Characterization

The identity and purity of the synthesized 9-Methyl-9H-fluoren-9-ol can be confirmed by the
following methods.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl
protons (a singlet) and the aromatic protons of the fluorenyl group.

e 13C NMR: The carbon NMR spectrum will show a signal for the quaternary carbon at the 9-
position, the methyl carbon, and the distinct aromatic carbons.

2. Mass Spectrometry (MS):

e LC-MS or GC-MS can be used to determine the molecular weight of the compound,
confirming the presence of the molecular ion peak corresponding to its molecular weight
(196.25 g/mol ).

3. Melting Point Analysis:
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» The melting point of the purified product is measured and compared to the literature value. A
sharp melting point range indicates high purity.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and characterization process
for 9-Methyl-9H-fluoren-9-ol.
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Caption: Workflow for the synthesis and analysis of 9-Methyl-9H-fluoren-9-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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